4-[4-(Methoxycarbonyl)phenyl]benzoic acid

Description

4-[4-(Methoxycarbonyl)phenyl]benzoic acid, also known as 4'-Methoxycarbonyl-[1,1'-biphenyl]-4-carboxylic acid, is a chemical compound with the molecular formula $C_{15}H_{12}O_4$ . Research indicates its potential use in scientific studies, particularly within the realm of pharmacokinetics involving maternal-fetal units . Studies have explored its distribution and disposition in relation to body fluid compartments within developing rat fetuses, indicating its relevance in understanding developmental toxicology .

This compound has a molecular weight of 256.25 . While specific details regarding its boiling point are not readily available, it is classified with the signal word "Warning," indicating that necessary precautions should be taken when handling it . Such precautions may include the use of personal protective equipment and adherence to safe laboratory practices .

Another related compound is 4-[(4-(methoxycarbonyl)phenyl)amino]benzoic acid methyl ester with the molecular formula $C_{16}H_{15}NO_4$ . There is also 4-(methoxycarbonyl)benzoic acid ($C_9H_8O_4$), which is used as an intermediate to synthesize antineoplastic agent Bexarotene and a super fiber material, Poly (p-phenylene benzothiazole), PBO . Benzoic acid itself is a food preservative that inhibits the growth of fungi and bacteria .

• CAS No.: 109963-61-3
• Product Name: 4-[4-(Methoxycarbonyl)phenyl]benzoic acid
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 4-(4-methoxycarbonylphenyl)benzoic acid
• Standard InChI: InChI=1S/C15H12O4/c1-19-15(18)13-8-4-11(5-9-13)10-2-6-12(7-3-10)14(16)17/h2-9H,1H3,(H,16,17)
• Standard InChIKey: LIKHRLCRYVOFEK-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Synonyms: 4-(4-Methoxycarbonylphenyl)benzoic acid
• PubChem Compound: 14250826
• Last Modified: Sep 13 2023